2-(1,3-benzothiazol-2-yl)hexahydro-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-(1,3-benzothiazol-2-yl)-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione
• InChI: InChI=1S/C15H14N2O2S/c18-13-9-5-1-2-6-10(9)14(19)17(13)15-16-11-7-3-4-8-12(11)20-15/h3-4,7-10H,1-2,5-6H2
• InChI Key: QJYRKMBJMNUDBY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)C(=O)N(C2=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C15H14N2O2S
• Molecular Weight: 286.4 g/mol

Description

2-(1,3-benzothiazol-2-yl)hexahydro-1H-isoindole-1,3(2H)-dione is a chemical compound that has been extensively studied for its potential use in various scientific research applications. It is a heterocyclic organic compound that belongs to the class of benzothiazoles and is also known as brivaracetam. This compound has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 2-(1,3-benzothiazol-2-yl)hexahydro-1H-isoindole-1,3(2H)-dione is not yet fully understood. However, it is believed to act on the synaptic vesicle protein 2A (SV2A), which is involved in the regulation of neurotransmitter release. By binding to SV2A, this compound may modulate the release of neurotransmitters, leading to its anticonvulsant and neuroprotective effects.
Biochemical and Physiological Effects:
2-(1,3-benzothiazol-2-yl)hexahydro-1H-isoindole-1,3(2H)-dione has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the release of gamma-aminobutyric acid (GABA), which is an inhibitory neurotransmitter. This may contribute to its anticonvulsant effects. It has also been shown to have anxiolytic effects, possibly through the modulation of the release of other neurotransmitters such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1,3-benzothiazol-2-yl)hexahydro-1H-isoindole-1,3(2H)-dione in lab experiments is its well-established synthesis method and its high purity. This makes it easy to obtain and use in experiments. However, one of the limitations of using this compound is its relatively low water solubility, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(1,3-benzothiazol-2-yl)hexahydro-1H-isoindole-1,3(2H)-dione. One potential direction is to further investigate its mechanism of action and its effects on neurotransmitter release. This may lead to the development of new drugs for the treatment of neurological disorders. Another direction is to explore its potential use in other fields, such as cancer research or drug delivery systems. Overall, the study of this compound has the potential to lead to significant advancements in various scientific fields.

Synthesis Methods

The synthesis of 2-(1,3-benzothiazol-2-yl)hexahydro-1H-isoindole-1,3(2H)-dione can be achieved through a variety of methods. One of the most common methods involves the reaction of 2-aminobenzothiazole with cyclohexanone in the presence of a catalyst. This reaction results in the formation of the desired compound with high yield and purity.

Scientific Research Applications

2-(1,3-benzothiazol-2-yl)hexahydro-1H-isoindole-1,3(2H)-dione has been extensively studied for its potential use in various scientific research applications. One of the most promising applications is in the field of neuroscience, where it has been shown to have anticonvulsant and neuroprotective properties. This compound has also been studied for its potential use in the treatment of epilepsy, anxiety, and other neurological disorders.